Cas no 606945-36-2 (1-4-(2-chlorophenoxy)benzenesulfonyl-4-ethylpiperazine)

1-4-(2-Chlorophenoxy)benzenesulfonyl-4-ethylpiperazine is a specialized sulfonamide derivative featuring a chlorophenoxy-substituted benzene ring linked to an ethylpiperazine moiety. This compound exhibits potential utility in medicinal chemistry and pharmaceutical research due to its structural versatility, which may enable interactions with biological targets such as receptors or enzymes. The presence of the sulfonyl group enhances stability and binding affinity, while the ethylpiperazine moiety contributes to solubility and pharmacokinetic properties. Its chlorophenoxy substitution offers opportunities for further functionalization, making it a valuable intermediate in the synthesis of bioactive molecules. The compound is suited for applications in drug discovery, particularly in the development of CNS-active or antimicrobial agents.

1-4-(2-chlorophenoxy)benzenesulfonyl-4-ethylpiperazine structure

606945-36-2 structure

Product Name:1-4-(2-chlorophenoxy)benzenesulfonyl-4-ethylpiperazine

CAS No:606945-36-2

MF:C₁₈H₂₁ClN₂O₃S

MW:380.888942480087

CID:6238970

PubChem ID:1582810

Update Time:2025-06-06

1-4-(2-chlorophenoxy)benzenesulfonyl-4-ethylpiperazine Chemical and Physical Properties

Names and Identifiers

- 1-4-(2-chlorophenoxy)benzenesulfonyl-4-ethylpiperazine
- EU-0048966
- 606945-36-2
- AKOS000809489
- VU0100863-2
- 1-{[4-(2-chlorophenoxy)phenyl]sulfonyl}-4-ethylpiperazine
- 1-[4-(2-chlorophenoxy)phenyl]sulfonyl-4-ethylpiperazine
- Z56882209
- 1-((4-(2-chlorophenoxy)phenyl)sulfonyl)-4-ethylpiperazine
- F1408-0011
- 1-[4-(2-CHLOROPHENOXY)BENZENESULFONYL]-4-ETHYLPIPERAZINE
- Inchi： 1S/C18H21ClN2O3S/c1-2-20-11-13-21(14-12-20)25(22,23)16-9-7-15(8-10-16)24-18-6-4-3-5-17(18)19/h3-10H,2,11-14H2,1H3
- InChI Key： VTXZSOLDFFNQET-UHFFFAOYSA-N
- SMILES： ClC1C=CC=CC=1OC1C=CC(=CC=1)S(N1CCN(CC)CC1)(=O)=O

Computed Properties

Exact Mass: 380.0961414g/mol
Monoisotopic Mass: 380.0961414g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 25
Rotatable Bond Count: 5
Complexity: 509
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 58.2Å²

1-4-(2-chlorophenoxy)benzenesulfonyl-4-ethylpiperazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1408-0011-2μmol	1-[4-(2-chlorophenoxy)benzenesulfonyl]-4-ethylpiperazine	606945-36-2	90%+	2μmol	$57.0	2023-07-31
Life Chemicals	F1408-0011-5μmol	1-[4-(2-chlorophenoxy)benzenesulfonyl]-4-ethylpiperazine	606945-36-2	90%+	5μmol	$63.0	2023-07-31
Life Chemicals	F1408-0011-10μmol	1-[4-(2-chlorophenoxy)benzenesulfonyl]-4-ethylpiperazine	606945-36-2	90%+	10μmol	$69.0	2023-07-31
Life Chemicals	F1408-0011-20μmol	1-[4-(2-chlorophenoxy)benzenesulfonyl]-4-ethylpiperazine	606945-36-2	90%+	20μmol	$79.0	2023-07-31
Life Chemicals	F1408-0011-1mg	1-[4-(2-chlorophenoxy)benzenesulfonyl]-4-ethylpiperazine	606945-36-2	90%+	1mg	$54.0	2023-07-31
Life Chemicals	F1408-0011-2mg	1-[4-(2-chlorophenoxy)benzenesulfonyl]-4-ethylpiperazine	606945-36-2	90%+	2mg	$59.0	2023-07-31
Life Chemicals	F1408-0011-3mg	1-[4-(2-chlorophenoxy)benzenesulfonyl]-4-ethylpiperazine	606945-36-2	90%+	3mg	$63.0	2023-07-31
Life Chemicals	F1408-0011-4mg	1-[4-(2-chlorophenoxy)benzenesulfonyl]-4-ethylpiperazine	606945-36-2	90%+	4mg	$66.0	2023-07-31
Life Chemicals	F1408-0011-5mg	1-[4-(2-chlorophenoxy)benzenesulfonyl]-4-ethylpiperazine	606945-36-2	90%+	5mg	$69.0	2023-07-31
Life Chemicals	F1408-0011-10mg	1-[4-(2-chlorophenoxy)benzenesulfonyl]-4-ethylpiperazine	606945-36-2	90%+	10mg	$79.0	2023-07-31